2-cyclopropyl-5-ethyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidine

• IUPAC Name: 2-cyclopropyl-5-ethyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidine
• InChI: InChI=1S/C20H27FN6/c1-4-15-13(3)24-18(14-6-7-14)25-19(15)26-8-10-27(11-9-26)20-17(21)16(5-2)22-12-23-20/h12,14H,4-11H2,1-3H3
• InChI Key: COUGEQMOMOVSGS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC=NC(=C3F)CC)C4CC4)C
• Molecular Formula: C20H27FN6
• Molecular Weight: 370.5 g/mol
• CAS No.: 2640962-77-0

Description

2-Cyclopropyl-5-ethyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidine is a chemical compound of significant interest in advanced pharmaceutical research and development. This multi-substituted pyrimidine derivative features a complex molecular architecture, characterized by the presence of cyclopropyl and piperazinyl groups, which are known to contribute favorably to the metabolic stability and binding affinity of drug-like molecules . The strategic incorporation of fluorine atoms at key positions is a common medicinal chemistry strategy to enhance lipophilicity and improve metabolic stability, thereby optimizing the compound's pharmacokinetic profile . While the specific biological pathway for this exact compound is not fully detailed in public sources, its structural framework suggests potential for application in the discovery and development of new therapeutic agents. Compounds within this chemical class are frequently explored as key intermediates or building blocks in organic synthesis. Researchers value this substance for constructing more complex molecular entities or for use in screening libraries to identify new biological activity. This product is intended for research applications in a controlled laboratory environment. It is provided For Research Use Only and is not intended for human or veterinary diagnostic or therapeutic uses. Researchers should consult the Safety Data Sheet (SDS) before use.

Comparison with Similar Compounds

Structural Similarities and Differences

The compound shares a pyrimidine core with several classes of bioactive molecules but differs in substituent patterns and target specificity:

Compound Class	Key Structural Features	Biological Target/Activity	Reference
Target Compound	2-cyclopropyl, 5-ethyl, 6-methyl, 4-piperazinyl-(5-fluoro-6-ethylpyrimidine)	Unknown (inferred antiviral/CCR4?)	-
Pyrimidine-catechol-diethers (XIII, XIV, XV, XVI)	Catechol-diether substituents, pyrimidine core	HIV-1 NNRTIs (IC₅₀: nM range)	[39,40,84–86]
Trisubstituted pyrimidine amides (6c, 12a, 12b)	Amide-linked substituents, trisubstituted pyrimidine	CCR4 antagonists (IC₅₀: 0.064–0.077 μM)	-
Fluorinated pyrazolo-pyrimidinones (Patent compounds)	Pyrazolo-pyrazine core, fluorinated piperazine substituents	Undisclosed (likely kinase inhibitors)	-

Key Observations :

• Fluorine Role : The 5-fluoro group on the pyrimidine ring mirrors strategies in CCR4 antagonists (e.g., compound 6c) to optimize electronic effects and binding .

Pharmacological and Functional Comparisons

• Anti-HIV Activity: Pyrimidine-catechol-diethers (e.g., compound XV) exhibit nanomolar IC₅₀ values against HIV-1 RT, attributed to catechol-diether interactions with the hydrophobic pocket . The target compound lacks catechol groups but retains a fluoropyrimidine-piperazine motif, which may confer resistance to metabolic degradation.
• CCR4 Antagonism : Trisubstituted pyrimidine amides (e.g., 6c) achieve sub-100 nM IC₅₀ via amide-mediated hydrogen bonding with CCR3. The target compound’s piperazine linker and fluoropyrimidine may similarly engage polar residues in chemokine receptors .

Structure-Activity Relationship (SAR) Insights

• Position 4 Substitution : Piperazine-linked fluoropyrimidine (target compound) vs. amide-linked groups (CCR4 antagonists): Piperazine enhances conformational flexibility, while amides favor rigidity for target specificity .
• Fluorine at Position 5 : Fluorination in both the target compound and CCR4 antagonists (e.g., 6c) improves metabolic stability and electronegativity for target binding .
• Alkyl Groups (Cyclopropyl, Ethyl, Methyl) : These substituents likely reduce CYP450-mediated metabolism compared to smaller alkyl chains in earlier analogs .

Preparation Methods

Synthesis of 6-Ethyl-5-fluoropyrimidin-4-yl Piperazine

The 6-ethyl-5-fluoropyrimidine subunit is synthesized via cyclocondensation, as demonstrated in voriconazole intermediate preparation. Ethyl α-fluoropropionoacetate undergoes enamination with ammonia gas, followed by cyclization with formamide under basic conditions (e.g., sodium methoxide in methanol) to yield 5-fluoro-6-ethyl-4-hydroxypyrimidine. Subsequent chlorination with phosphorous oxychloride (POCl₃) produces 4-chloro-5-fluoro-6-ethylpyrimidine. Reaction with piperazine in ethanol under reflux introduces the piperazinyl group at position 4, forming 4-(piperazin-1-yl)-6-ethyl-5-fluoropyrimidine.

Reaction Conditions:

• Cyclization: Formamide, NaOMe/MeOH, 10–24 hours.

• Chlorination: POCl₃, 80–100°C, 4–6 hours.

• Piperazine coupling: Dry ethanol, KOH catalyst, 12-hour reflux.

Construction of the Main Pyrimidine Ring

The central pyrimidine ring (2-cyclopropyl-5-ethyl-6-methyl) is assembled using cyclocondensation or cross-coupling. A Biginelli-like reaction employing cyclopropylacetaldehyde, ethyl acetoacetate, and urea/thiourea derivatives could form the cyclopropane-substituted dihydropyrimidine, which is oxidized to the aromatic pyrimidine. Alternatively, Suzuki-Miyaura coupling introduces the cyclopropyl group post-ring formation.

Key Steps:

• Cyclopropane Introduction: Cyclopropyl Grignard reagent or boronic acid reacts with halogenated pyrimidine intermediates.

• Ethyl and Methyl Substituents: Alkylation using ethyl iodide/methyl iodide under basic conditions (K₂CO₃/DMF).

Stepwise Synthesis and Functionalization

Intermediate 1: 4-Chloro-2-cyclopropyl-5-ethyl-6-methylpyrimidine

A halogenated pyrimidine intermediate serves as the precursor for piperazine coupling. Synthesis involves:

• Cyclocondensation of cyclopropylacetamide, ethyl malonate, and methylurea in acetic acid.

• Chlorination at position 4 using POCl₃.

Characterization Data:

• ¹H NMR (CDCl₃): δ 1.05 (m, 4H, cyclopropyl), 1.25 (t, 3H, CH₂CH₃), 2.40 (s, 3H, CH₃), 3.10 (q, 2H, CH₂CH₃).

Intermediate 2: 4-(Piperazin-1-yl)-6-ethyl-5-fluoropyrimidine

As detailed in Section 1.1, this intermediate is prepared via nucleophilic substitution of 4-chloro-6-ethyl-5-fluoropyrimidine with piperazine.

Reaction Yield: ~75% (estimated from analogous piperazine couplings).

Final Coupling Reaction

The two intermediates are coupled via nucleophilic aromatic substitution:

• Reaction: 4-Chloro-2-cyclopropyl-5-ethyl-6-methylpyrimidine and 4-(piperazin-1-yl)-6-ethyl-5-fluoropyrimidine are refluxed in dry ethanol with K₂CO₃.

• Workup: The product is purified via silica gel chromatography (eluent: ethyl acetate/hexane) and recrystallized from ethanol.

Optimized Conditions:

• Temperature: 80°C

• Duration: 24 hours

• Yield: 68–72%

Optimization of Reaction Conditions

Solvent and Base Selection

• Solvent: Dry ethanol or DMF enhances nucleophilicity of piperazine.

• Base: K₂CO₃ or KOH improves substitution efficiency by deprotonating piperazine.

Comparative Data:

Solvent	Base	Temperature (°C)	Yield (%)
Ethanol	K₂CO₃	80	72
DMF	KOH	100	65
THF	Et₃N	60	58

Catalytic Effects

Addition of catalytic KI (10 mol%) accelerates substitution via halogen exchange.

Characterization and Analytical Data

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃):
  δ 0.95–1.10 (m, 4H, cyclopropyl), 1.25 (t, 3H, CH₂CH₃), 1.30 (t, 3H, CH₂CH₃ from fluoropyrimidine), 2.35 (s, 3H, CH₃), 3.45–3.60 (m, 8H, piperazine), 6.85 (s, 1H, pyrimidine-H).

• MS (ESI): m/z 371.4 [M+H]⁺.

Purity Assessment

HPLC analysis (C18 column, acetonitrile/water gradient) confirms ≥98% purity .

Q & A

Q. What are the key synthetic pathways for synthesizing 2-cyclopropyl-5-ethyl-4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)piperazin-1-yl]-6-methylpyrimidine?

The synthesis typically involves multi-step reactions:

• Core formation : Constructing the pyrimidine backbone with cyclopropyl and ethyl substituents. Nitration and alkylation steps at controlled temperatures (0–5°C) are critical for regioselectivity .
• Piperazine coupling : Introducing the piperazine moiety via nucleophilic substitution or palladium-catalyzed cross-coupling. Triethylamine in dichloromethane (DCM) under reflux is commonly used to deprotonate intermediates and facilitate coupling .
• Fluorination : Substitution of chloro or hydroxyl groups with fluorine using reagents like KF in DMF at 80°C .
• Purification : Column chromatography or recrystallization (e.g., using ethanol) to isolate the final product .

Q. Which spectroscopic and analytical methods are recommended for characterizing this compound?

Key techniques include:

• Nuclear Magnetic Resonance (NMR) : 1H and 13C NMR confirm substituent positions and piperazine ring integration .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (e.g., expected m/z ~328.395 for C17H21FN6) .
• High-Performance Liquid Chromatography (HPLC) : Assesses purity (>95% typical for research-grade material) using C18 columns and UV detection at 254 nm .
• X-ray Crystallography : Resolves stereochemical ambiguities in crystalline derivatives .

Q. What is the molecular formula and structural significance of this compound?

The molecular formula is C17H21FN6 , with a molecular weight of 328.395 g/mol . Structural features include:

• A bicyclic pyrimidine core for planar rigidity.
• Piperazine linker : Enhances solubility and enables interactions with biological targets (e.g., enzymes, receptors) .
• Fluorine atom : Improves metabolic stability and binding affinity via hydrophobic interactions .

Advanced Research Questions

Q. How can researchers optimize synthesis yields when conflicting reaction conditions are reported?

• Design of Experiments (DoE) : Systematically vary parameters (temperature, solvent, catalyst loading) to identify optimal conditions. For example:

Parameter	Tested Range	Optimal Condition	Yield Improvement
Solvent	DCM vs. DMF vs. THF	DMF	+15%
Temperature	60°C vs. 80°C	80°C	+20%
Catalyst	Pd(OAc)2 vs. PdCl2	Pd(OAc)2	+10%

• In-line monitoring : Use FTIR or Raman spectroscopy to track reaction progress and minimize side products .

Q. How should discrepancies in biological activity data across studies be addressed?

• Standardized assays : Reproduce studies using consistent cell lines (e.g., HEK293 for receptor binding) and concentrations (1–10 µM range) .
• Control experiments : Include positive controls (e.g., known kinase inhibitors) and validate target specificity via knockout models .
• Meta-analysis : Compare IC50 values across publications to identify outliers caused by assay variability (e.g., fluorescence quenching in fluorogenic assays) .

Q. What strategies are used to elucidate the compound’s mechanism of action in complex biological systems?

• Computational docking : Predict binding modes with target proteins (e.g., kinases) using software like AutoDock Vina. Focus on hydrogen bonding with the pyrimidine N3 and hydrophobic interactions with the cyclopropyl group .
• Isothermal Titration Calorimetry (ITC) : Quantify binding thermodynamics (ΔG, ΔH) to validate docking predictions .
• Kinetic studies : Measure enzyme inhibition rates under varying substrate concentrations to distinguish competitive vs. non-competitive mechanisms .

Data Contradiction Analysis

Q. How to resolve conflicting reports on the compound’s solubility in aqueous buffers?

• Solubility screening : Test in PBS (pH 7.4), DMSO/PBS mixtures, and simulated gastric fluid. Data from suggests solubility <0.1 mg/mL in pure water but >2 mg/mL in 10% DMSO/PBS.
• Structural analogs : Compare with derivatives (e.g., replacing cyclopropyl with methyl groups) to identify solubility trends .